Cas no 132945-76-7 (tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate)

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate structure
132945-76-7 structure
Product Name:tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate
CAS No:132945-76-7
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD05863904
CID:64230
PubChem ID:7018344
Update Time:2025-04-18

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-1-Boc-3-Cyanopyrrolidine
    • (R)-tert-Butyl 3-cyanopyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (3R)-
    • (R)-(-)-1-Boc-3-cyanopyrrolidine
    • (R)-1-N-Boc-3-Cyano-pyrrolidine
    • R-1-Boc-3-cyanopyrrolidine
    • tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylicacid, 3-cyano-, 1,1-dimethylethyl ester, (R)-
    • (R)-N-Boc-Cyanopyrrolidine
    • (R)-1-Boc-3-cyanopyrrolid...
    • (R)-1-N-Boc-3-Cyano-pyrrolidine(R)-1-N-Boc-3-Cyano-pyrrolidine
    • (R)-1-Boc-3-cyano-pyrrolidine
    • (R)-3-Cyano-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (r)-1-n-boc-3-cyanopyrrolidine
    • PubChem11150
    • Jsp002003
    • VDDMCMFPUSCJNA-QMMMGPOBSA-N
    • tert-butyl (3R)-3-cyano-1-pyrrolidinecarboxylate
    • (R)-tert-butyl3-cyanopyrrolidine-1-carboxylate
    • (r)-tert-butyl-3-cyanopyrrolidine-1-carboxylate
    • AC-1459
    • (3r)-1-tert-butoxycarbonyl-3-cyanopyrrolidine
    • DS-0715
    • AMY37492
    • EN300-1724002
    • 1,1-dimethylethyl(3R)-3-cyano-1-pyrrolidinecarboxylate
    • SCHEMBL13820
    • (R)-1-Boc-3-cyanopyrrolidine, 96%
    • DTXSID70426990
    • MFCD05863904
    • 1-Boc-3-Cyanopyrrolidine, (R)-
    • AKOS005258707
    • CS-W009075
    • B66768
    • 6XCF5J248W
    • 1,1-Dimethylethyl (3R)-3-cyano-1-pyrrolidinecarboxylate
    • 132945-76-7
    • MDL： MFCD05863904
    • Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-5,7H2,1-3H3/t8-/m0/s1
    • InChI Key： VDDMCMFPUSCJNA-QMMMGPOBSA-N
    • SMILES： O(C(N1CC[C@@H](C#N)C1)=O)C(C)(C)C
    • BRN： 8683216

Computed Properties

  • Exact Mass: 196.12100
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 53.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.08
  • Melting Point: 38-41°C
  • Boiling Point: 307.9±35.0 °C at 760 mmHg
  • Flash Point: 140.0±25.9 °C
  • Refractive Index: 1.488
  • PSA: 53.33000
  • LogP: 1.70488
  • Specific Rotation: -21.0±2.0°, c = 1 in methanol
  • Optical Activity: [α]/D -21.0±2.0°, c = 1 in methanol
  • Sensitiveness: Sensitive to humidity and light

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xn
  • Storage Condition：Store long-term at 2-8°C

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Pricemore >>

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tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Production Method

tert-butyl (3R)-3-cyanopyrrolidine-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:132945-76-7)1-boc-3-氰基吡咯烷
Order Number:LE2473733
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:132945-76-7)1-boc-3-氰基吡咯烷
LE2473733
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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